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Compound of Interest

Compound Name: Angoline

Cat. No.: B1218884 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting steps for working with Angoline in an in vitro setting. The

following sections address common questions and challenges related to its solubility.

Frequently Asked Questions (FAQs)
Q1: What is Angoline and what are its key chemical properties?

Angoline is a potent and selective inhibitor of the Interleukin-6/Signal Transducer and Activator

of Transcription 3 (IL-6/STAT3) signaling pathway, with an IC₅₀ of 11.56 μM.[1][2][3][4][5] It

works by inhibiting the phosphorylation of STAT3, which in turn suppresses the expression of

its target genes and leads to an anti-proliferative effect in cancer cells.[1][3][4][6]

Key properties are summarized below:

Property Value Reference(s)

CAS Number 21080-31-9 [1][2][3][7]

Molecular Formula C₂₂H₂₁NO₅ [3][5][7]

Molecular Weight 379.41 g/mol [3][4][7][8]

Synonyms
6-

Methoxyldihydrochelerythrine
[3]
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Q2: What is the recommended solvent for preparing Angoline stock solutions?

The recommended solvent for preparing high-concentration stock solutions of Angoline for in

vitro use is Dimethyl sulfoxide (DMSO).[3][6]

Q3: My Angoline powder is not dissolving completely in DMSO. What should I do?

If you encounter difficulty dissolving Angoline in DMSO, follow these steps. This workflow is

designed to maximize solubility while maintaining the integrity of the compound.
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Caption: Workflow for dissolving Angoline in DMSO.

Q4: What is the maximum recommended concentration for an Angoline stock solution in

DMSO?
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Based on available data, Angoline can be dissolved in DMSO at concentrations up to 30

mg/mL (79.07 mM).[3] Achieving this concentration may require sonication.[3]

Solvent Max Concentration Molarity (approx.) Notes

DMSO 30 mg/mL 79.07 mM

Sonication and gentle

warming to 37°C are

recommended to aid

dissolution.[2][3]

Q5: Can I dissolve Angoline directly in aqueous buffers (e.g., PBS) or cell culture media?

Directly dissolving Angoline in aqueous solutions is not recommended due to its poor water

solubility.[9][10] Angoline is a lipophilic compound and will likely precipitate or fail to dissolve in

aqueous media. Always prepare a high-concentration stock solution in DMSO first and then

dilute it to the final working concentration in your experimental medium.

Q6: How should I prepare a working solution from my DMSO stock for cell culture

experiments?

To prepare a working solution, perform a serial dilution. First, dilute your high-concentration

DMSO stock into your cell culture medium. It is critical to ensure that the final concentration of

DMSO in the culture medium is non-toxic to your cells, typically below 0.5% and ideally at or

below 0.1%.

Example Dilution:

Goal: Prepare a 10 µM working solution.

Stock Solution: 10 mM in DMSO.

Dilution Factor: 10,000 µM (10 mM) / 10 µM = 1000x.

Procedure: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This

results in a final DMSO concentration of 0.1%.
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Important: Add the DMSO stock to the aqueous medium while vortexing or mixing to facilitate

rapid dispersion and prevent precipitation.

Q7: How should I store my Angoline solutions?

Proper storage is crucial to maintain the compound's activity.

Powder: Store at -20°C for up to 3 years.[3] Keep away from direct sunlight.[3]

DMSO Stock Solution: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

Store at -20°C for several months or at -80°C for up to one year.[3][5] Some suppliers note

that solutions are unstable and should be prepared fresh.[4]

Q8: What is the difference between Angoline and Angoline hydrochloride?

Angoline is also available as a hydrochloride salt (Angoline hydrochloride, CAS: 1071676-04-

4).[6][11] Salt forms are often created to improve a compound's physical properties, such as

solubility and stability.[9] While both forms have the same core biological activity, Angoline
hydrochloride may exhibit different solubility characteristics, potentially having slightly better

solubility in aqueous solutions, though DMSO is still the recommended solvent for stock

preparation.[6] Always refer to the specific product datasheet for the form you are using.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Angoline Stock Solution in DMSO

Preparation: Bring the Angoline vial (MW: 379.41 g/mol ) and a vial of anhydrous DMSO to

room temperature.

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass = 0.010 mol/L * 0.001 L * 379.41 g/mol = 0.00379 g = 3.79 mg

Weighing: Carefully weigh 3.79 mg of Angoline powder.

Dissolution: Add 1 mL of DMSO to the powder.

Mixing: Vortex the solution for 1-2 minutes.
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Troubleshooting: If the powder is not fully dissolved, place the vial in an ultrasonic water bath

for 15 minutes. Gentle warming to 37°C can also be applied.[2]

Storage: Once the solution is clear, aliquot it into smaller, single-use volumes in tightly

sealed tubes. Store at -20°C or -80°C.

Signaling Pathway
Angoline exerts its effect by targeting the STAT3 signaling pathway, which is often

constitutively activated in cancer cells. Understanding this pathway provides context for its

mechanism of action.
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Caption: The IL-6/STAT3 signaling pathway inhibited by Angoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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